Cas no 1448046-55-6 (1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one)

• Product Name: 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one
• CAS No: 1448046-55-6
• MF: C₂₀H₂₀BrN₃O₂
• MW: 414.295703887939
• CID: 5366172
• Update Time: 2025-06-28

1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-bromopyridin-2-yl)oxypiperidin-1-yl]-2-indol-1-ylethanone
• 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one

• Inchi： 1S/C20H20BrN3O2/c21-17-5-3-10-22-20(17)26-16-8-12-23(13-9-16)19(25)14-24-11-7-15-4-1-2-6-18(15)24/h1-7,10-11,16H,8-9,12-14H2
• InChI Key： BSSHSZIQBZNKCA-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(OC2=NC=CC=C2Br)CC1)CN1C2=C(C=CC=C2)C=C1

Additional information on 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one

Introduction to 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one (CAS No. 1448046-55-6)

The compound 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one, identified by its CAS number 1448046-55-6, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif incorporates both piperidine and indole pharmacophores, which are well-documented for their role in modulating biological pathways and enhancing drug-like properties.

Recent studies have highlighted the importance of bromopyridine derivatives in medicinal chemistry, particularly for their ability to serve as versatile intermediates in the synthesis of bioactive molecules. The presence of a 3-bromopyridin-2-yl group in this compound not only introduces a reactive site for further functionalization but also contributes to its overall pharmacological profile. The piperidinyl moiety, on the other hand, is known for its stability and compatibility with biological systems, making it an attractive scaffold for drug discovery.

The combination of these structural elements—4-{[(3-bromopyridin-2-yl)oxy]piperidin-1-yl} and 2-(1H-indol-1-yl)ethanone—suggests a molecule with dual targeting capabilities. The indole ring is particularly noteworthy, as it has been extensively studied for its role in various neurological and inflammatory disorders. Its interaction with specific receptors and enzymes could provide a basis for developing treatments targeting conditions such as depression, pain, and neurodegenerative diseases.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are often driven by computational modeling and high-throughput screening techniques. These approaches allow researchers to predict the biological activity of compounds like 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(1H-indol-1-yl)ethanone before investing significant resources in experimental validation. Preliminary computational studies indicate that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are critical targets in oncology and immunology.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Heterocycles such as piperidine and indole are not only structurally diverse but also biologically active. The specific arrangement of atoms in 1-{4-[(3-bromopyridin-2-yloxy)piperidin-l-yll]-2-(lH-indol-l-yll)ethan-l-one (CAS No. 1448046-S5-S6) allows for fine-tuning of its pharmacokinetic properties, including solubility, permeability, and metabolic stability. These factors are crucial for ensuring that a drug candidate can reach its target site effectively and maintain therapeutic levels over time.

Recent advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly valuable for constructing the carbon-carbon bonds that define the core structure of this compound. Additionally, modern purification techniques ensure high purity levels, which are essential for both preclinical studies and potential clinical trials.

The potential therapeutic applications of 1-{4-[(3-bromopyridin-z-yloxy)piperidln-l-yll]-2-(lH-indol-l-yll)ethan-l-one (CAS No. 1448046-S5-S6) are still under investigation, but initial findings suggest promising avenues for further exploration. For instance, its structural similarity to known kinase inhibitors may make it a viable candidate for treating cancers driven by aberrant signaling pathways. Furthermore, its interaction with central nervous system receptors could open doors to new treatments for neurological disorders.

In conclusion, 1-{4-[(3-bromopyridln-z-yloxy)piperidln-l-yll]-2-(lH-indol-l-yll)ethan-l-one (CAS No. 1448046-S5-S6) exemplifies the innovative spirit of contemporary medicinal chemistry. By combining well-studied pharmacophores with novel structural motifs, this compound represents a promising lead for further development. As research continues, it is likely that additional insights into its mechanism of action and therapeutic potential will emerge, paving the way for new treatments that address unmet medical needs.